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Compound of Interest

1,3-Diacetoxy-2-
Compound Name:
(acetoxymethoxy)propane

Cat. No. B1313018

Application Notes

Primary Application: Key Intermediate in Antiviral Drug Synthesis

1,3-Diacetoxy-2-(acetoxymethoxy)propane is a crucial building block in the industrial
synthesis of the potent antiviral medication Ganciclovir and its prodrug, Valganciclovir.[1][2]
Ganciclovir is a therapeutic agent primarily used for treating cytomegalovirus (CMV) infections,
which can be particularly severe in immunocompromised individuals.[1] The significance of 1,3-
Diacetoxy-2-(acetoxymethoxy)propane lies in its role as a precursor to the acyclic side chain
of Ganciclovir.[1] This side chain is a structural mimic of deoxyguanosine, a natural component
of DNA.[1]

The mechanism of action for Ganciclovir involves its conversion into a triphosphate form within
cells infected with a virus.[1] This activated form of the drug then inhibits the viral DNA
polymerase, which in turn halts the replication of the virus.[1] The acetoxy groups present in
1,3-Diacetoxy-2-(acetoxymethoxy)propane serve as protecting groups during the chemical
synthesis, enabling the selective formation of the desired chemical bonds to create the final
active drug molecule.[1]

Broader Implications in Nucleoside Analog Synthesis
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The utility of 1,3-Diacetoxy-2-(acetoxymethoxy)propane extends beyond Ganciclovir to the
synthesis of other acyclic nucleoside analogs, which are a class of antiviral drugs.[1] Its
structure is similar to the side chain of Acyclovir, another prominent antiviral medication.[1][3]
This structural similarity underscores the importance of such acyclic synthons in the design and
development of new antiviral agents.[1] The compound's lipophilic nature is advantageous for
its solubility in organic solvents, facilitating reactions under anhydrous conditions.[1]

Data Presentation

Chemical and Physical Properties of 1,3-Diacetoxy-2-(acetoxymethoxy)propane

Property Value Reference
CAS Number 86357-13-3 41151161171
Molecular Formula C10H1607 [311415][6]
Molecular Weight 248.23 g/mol [311415][6]
Appearance Transparent to brown liquid [5][6]
Density 1.177 g/cm3 [4]

Flash Point 134 °C [4]
Solubility Chloroform, Methanol [3]

Storage 2°C - 8°C, protect from light [4]

Experimental Protocols

Protocol 1: Synthesis of Ganciclovir via Transpurination

This protocol describes a general method for the synthesis of Ganciclovir from 1,3-Diacetoxy-
2-(acetoxymethoxy)propane and a protected guanosine derivative.

Materials:
e Fully acetylated guanosine

e 1,3-Diacetoxy-2-(acetoxymethoxy)propane
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» p-toluenesulfonic acid (catalyst)
e Chlorobenzene (solvent)

e Aqueous ammonia

Procedure:

e Transpurination Reaction:

o

In a suitable reaction vessel, dissolve fully acetylated guanosine and 1,3-Diacetoxy-2-
(acetoxymethoxy)propane in chlorobenzene.

o

Add a catalytic amount of p-toluenesulfonic acid to the mixture.

[¢]

Reflux the reaction mixture for approximately 2 hours.[8] This step involves the alkylation
of the N-9 position of the guanine ring with the acyclic side chain from 1,3-Diacetoxy-2-
(acetoxymethoxy)propane, leading to the formation of triacetylganciclovir.[1]

o

Monitor the reaction progress using a suitable chromatographic technique (e.g., HPLC).[1]
o Deacetylation:

o Upon completion of the transpurination reaction, cool the mixture to room temperature.

o Remove the solvent under reduced pressure.

o Treat the resulting residue with agueous ammonia to remove the acetyl protecting groups.

[2][8]
e Purification:

o The crude Ganciclovir can be purified by recrystallization or column chromatography to
yield the final product.

Visualizations
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Caption: Synthetic workflow for Ganciclovir production.
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Caption: Ganciclovir's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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